Cas no 63554-91-6 (5'-Adenylic acid, N-[(4-aminophenyl)methyl]-)

• Product Name: 5'-Adenylic acid, N-[(4-aminophenyl)methyl]-
• CAS No: 63554-91-6
• MF: C₁₇H₂₁N₆O₇P
• MW: 452.358403921127
• CID: 426197
• PubChem ID: 71381065
• Update Time: 2025-04-19

5'-Adenylic acid, N-[(4-aminophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 5'-Adenylic acid, N-[(4-aminophenyl)methyl]-
• [(2R,3S,4R,5R)-5-[6-[(4-aminophenyl)methylamino]purin-9-yl]-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
• SCHEMBL14689560
• {[(2R,3S,4R,5R)-5-(6-{[(4-aminophenyl)methyl]amino}-9H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}phosphonic acid
• N-[(4-Aminophenyl)methyl]adenosine 5'-(dihydrogen phosphate)
• DTXSID60803539
• 63554-91-6
• ((2R,3S,4R,5R)-5-(6-((4-Aminobenzyl)amino)-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl dihydrogen phosphate

• Inchi： 1S/C17H21N6O7P/c18-10-3-1-9(2-4-10)5-19-15-12-16(21-7-20-15)23(8-22-12)17-14(25)13(24)11(30-17)6-29-31(26,27)28/h1-4,7-8,11,13-14,17,24-25H,5-6,18H2,(H,19,20,21)(H2,26,27,28)/t11-,13-,14-,17-/m1/s1
• InChI Key： SOCFABNSURUMEE-LSCFUAHRSA-N
• SMILES： P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(=NC=NC2=3)NCC2C=CC(=CC=2)N)O1)O)O

Computed Properties

• Exact Mass: 452.12113
• Monoisotopic Mass: 452.12093403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 198Ų

Experimental Properties

• PSA: 198.1